Cas no 2639423-79-1 (5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid
• CAS No: 2639423-79-1
• MF: C₁₆H₁₃NO₇
• MW: 331.276924848557
• CID: 5641124
• PubChem ID: 165904086
• Update Time: 2025-10-17

5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-2-hydroxybenzene-1,3-dicarboxylic acid
• EN300-28229249
• 2639423-79-1
• 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid

• Inchi： 1S/C16H13NO7/c18-13-11(14(19)20)6-10(7-12(13)15(21)22)17-16(23)24-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,23)(H,19,20)(H,21,22)
• InChI Key： ZDDXLXWVMWWPKY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C(=C(C(=O)O)C=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.06920175g/mol
• Monoisotopic Mass: 331.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 133Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid

5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid (CAS No. 2639423-79-1): A Comprehensive Overview

5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid (CAS No. 2639423-79-1) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The molecular structure of 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid is composed of a benzene ring with multiple functional groups, including a benzyloxy carbonyl amine group, a hydroxyl group, and two carboxylic acid groups. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid has also been investigated for its potential as an anti-cancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The structural diversity and functional versatility of 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid make it an attractive target for chemical synthesis and modification. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyloxy carbonyl amine group onto the benzene ring. This method has proven to be efficient and scalable, facilitating large-scale production for further clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into more advanced stages of clinical testing.

Beyond its therapeutic applications, 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid has also been studied for its potential use in diagnostic imaging. Research published in the Journal of Biomedical Materials Research has demonstrated that this compound can be labeled with radioactive isotopes to create imaging agents for detecting early-stage tumors. The high specificity and sensitivity of these imaging agents make them valuable tools for early cancer diagnosis and monitoring treatment response.

In conclusion, 5-{(benzyloxy)carbonylamino}-2-hydroxybenzene-1,3-dicarboxylic acid (CAS No. 2639423-79-1) is a versatile compound with significant potential in multiple areas of chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research and clinical trials will continue to uncover new applications and optimize its use in various medical settings.